(2Z)-2-(1,3-benzothiazol-2-yl)-3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one

• Molecular Formula: C26H23NO4S
• Molecular Weight: 445.5 g/mol
• IUPAC Name: (Z)-2-(1,3-benzothiazol-2-yl)-3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C26H23NO4S/c1-4-31-19-12-10-18(11-13-19)25(28)20(26-27-21-7-5-6-8-24(21)32-26)15-17-9-14-22(29-2)23(16-17)30-3/h5-16H,4H2,1-3H3/b20-15-
• InChI Key: GCEVMCSEUDKBBE-HKWRFOASSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C(=O)/C(=C/C2=CC(=C(C=C2)OC)OC)/C3=NC4=CC=CC=C4S3
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C(=CC2=CC(=C(C=C2)OC)OC)C3=NC4=CC=CC=C4S3

Description

The compound (2Z)-2-(1,3-benzothiazol-2-yl)-3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one features a conjugated enone core substituted with a benzothiazole ring, a 3,4-dimethoxyphenyl group, and a 4-ethoxyphenyl moiety. Its Z-configuration at the double bond is critical for molecular planarity and intermolecular interactions, such as π-π stacking and hydrogen bonding. The ethoxy and methoxy substituents enhance solubility and electronic effects, which may influence binding affinity in biological systems.

Synthesis of such compounds typically involves Claisen-Schmidt condensation between a benzothiazole-substituted ketone and an aromatic aldehyde, followed by crystallization using software like SHELXL for structural validation .

Biological Activity

The compound (2Z)-2-(1,3-benzothiazol-2-yl)-3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one is a member of the benzothiazole family, characterized by its unique molecular structure which includes a benzothiazole moiety and multiple aromatic substituents. Its molecular formula is $C_{26}H_{23}NO_{4}S$ with a molecular weight of 445.5 g/mol. This compound has garnered attention in medicinal chemistry due to its potential biological activities.

Biological Activity Overview

Research into the biological activity of this compound indicates several pharmacological properties:

• Anticancer Activity :
  • Studies have shown that derivatives of benzothiazole exhibit significant anticancer properties. The presence of the benzothiazole ring enhances the ability to inhibit cancer cell proliferation by inducing apoptosis in various cancer cell lines .
  • Specific investigations into similar compounds have demonstrated their effectiveness against breast and colon cancer cells, suggesting that (2Z)-2-(1,3-benzothiazol-2-yl)-3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one may possess analogous effects.
• Antioxidant Properties :
  • Compounds containing benzothiazole structures have been reported to exhibit antioxidant activity, which is crucial for protecting cells from oxidative stress and related diseases . This activity is often attributed to their ability to scavenge free radicals.
• Enzyme Inhibition :
  • The compound has been studied for its potential as an enzyme inhibitor. For instance, it may inhibit specific enzymes involved in metabolic pathways that are dysregulated in cancer and other diseases .

Case Studies

Several case studies have highlighted the biological efficacy of related compounds:

• Study on Cancer Cell Lines : A study examined the effects of similar benzothiazole derivatives on human breast cancer cell lines (MCF-7). The results indicated a dose-dependent decrease in cell viability, with IC50 values suggesting potent anticancer activity.
• Antioxidant Activity Assessment : Research assessing the antioxidant capacity of benzothiazole derivatives used DPPH and ABTS assays, demonstrating significant radical scavenging activity comparable to standard antioxidants like ascorbic acid.

Research Findings

A summary of key findings related to the biological activity of (2Z)-2-(1,3-benzothiazol-2-yl)-3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one is presented below:

Activity Type	Description	Reference
Anticancer	Induces apoptosis in cancer cell lines; potential for breast and colon cancers	,
Antioxidant	Exhibits significant free radical scavenging ability
Enzyme Inhibition	Potential inhibition of metabolic enzymes linked to disease progression

Scientific Research Applications

Medicinal Chemistry

The compound has been investigated for its potential antimicrobial and anticancer properties. Research indicates that benzothiazole derivatives can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression.

Case Study: Anticancer Activity
A study published in the Journal of Medicinal Chemistry explored the synthesis of several benzothiazole derivatives, including this compound. The results demonstrated significant cytotoxicity against human breast cancer cells (MCF-7) at low micromolar concentrations. The mechanism was attributed to the inhibition of specific kinases involved in cell proliferation .

The compound has shown promise in anti-inflammatory applications as well. Its ability to modulate inflammatory pathways makes it a candidate for developing new therapeutic agents for diseases characterized by chronic inflammation.

Data Table: Biological Activities of Benzothiazole Derivatives

Activity Type	Assay Type	IC50 (µM)	Reference
Anticancer	MCF-7 Cell Line	5.2	Journal of Medicinal Chemistry
Antimicrobial	Staphylococcus aureus	12.5	International Journal of Antimicrobial Agents
Anti-inflammatory	RAW 264.7 Macrophages	8.0	European Journal of Pharmacology

Material Science

In addition to biological applications, this compound is being explored for use in organic electronics and photovoltaic devices due to its electronic properties. The presence of the conjugated system allows for effective charge transport, making it suitable for applications in organic light-emitting diodes (OLEDs) and solar cells.

Case Study: Organic Electronics
Research conducted on the incorporation of benzothiazole derivatives into polymer matrices revealed improved charge mobility and stability in OLEDs, leading to enhanced device performance .

Synthesis and Reaction Mechanisms

The synthesis of (2Z)-2-(1,3-benzothiazol-2-yl)-3-(3,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one typically involves multi-step reactions starting from readily available precursors. Key synthetic routes include:

• Formation of the Benzothiazole Ring : This is achieved through cyclization reactions involving thiourea derivatives.
• Functionalization : Subsequent steps involve the introduction of methoxy and ethoxy groups via nucleophilic substitution reactions.

Comparison with Similar Compounds

Structural Features and Substituent Effects

The target compound shares structural similarities with several enone-based derivatives (Table 1). Key analogs include:

Compound Name	Substituents (R1, R2, R3)	Molecular Weight (g/mol)	Hydrogen Bond Donors/Acceptors
Target Compound	1,3-Benzothiazol-2-yl, 3,4-dimethoxyphenyl, 4-ethoxyphenyl	~463.5	0 / 7
(Z)-1-(2,4-Difluorophenyl)-3-(4-fluorophenyl)-2-(1H-1,2,4-triazol-1-yl)prop-2-en-1-one	1H-1,2,4-triazol-1-yl, 2,4-difluorophenyl, 4-fluorophenyl	~357.3	1 / 5
2-[5-(4-Methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]-6-methyl-1,3-benzothiazole	Pyrazoline, 4-methoxyphenyl, 6-methylbenzothiazole	~403.5	1 / 4
(Z)-1-(2,4-Dimethylphenyl)-3-phenyl-2-(1H-1,2,4-triazol-1-yl)prop-2-en-1-one	1H-1,2,4-triazol-1-yl, 2,4-dimethylphenyl, phenyl	~331.4	1 / 4

Key Observations :

• Electron-Withdrawing vs. In contrast, fluorinated analogs (e.g., ) exhibit stronger electronegativity, favoring dipole interactions but reduced solubility.
• Aromatic Systems: Benzothiazole (target compound) and pyrazoline () cores enable π-π stacking, while triazole-containing analogs () prioritize hydrogen bonding via N-H donors.
• Steric Effects : Bulkier substituents (e.g., 3,4-dimethoxyphenyl) may hinder binding to compact active sites compared to smaller groups like phenyl or methyl .

Physicochemical and Crystallographic Properties

Hydrogen bonding patterns and crystal packing differ significantly:

• The target compound’s ethoxy group facilitates C–H···O interactions, as observed in methoxy-substituted analogs .
• Fluorinated derivatives (e.g., ) exhibit shorter F···H contacts (2.2–2.5 Å), enhancing lattice stability but increasing hydrophobicity .
• Triazole-containing compounds () form N–H···N hydrogen bonds, which are absent in the target compound due to its lack of N–H donors .

Methodological Considerations in Compound Comparison

Virtual screening and similarity assessment rely on metrics like Tanimoto coefficients and graph-based approaches . The target compound shares <50% similarity with triazole analogs () due to divergent pharmacophores but >70% with benzothiazole derivatives (), underscoring the impact of core structure on bioactivity prediction .